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Compound of Interest

Compound Name: Desmethylastemizole

Cat. No.: B192726 Get Quote

This document provides essential, step-by-step procedures for the safe and compliant disposal

of desmethylastemizole, a metabolite of astemizole used in research and drug development.

Adherence to these guidelines is critical for ensuring personnel safety, environmental

protection, and regulatory compliance.

Waste Identification and Classification
As a precautionary measure, desmethylastemizole should be managed as a hazardous

pharmaceutical waste. While not specifically listed as a P- or U-series hazardous waste under

the Resource Conservation and Recovery Act (RCRA), its pharmacological activity

necessitates cautious handling and disposal. All materials contaminated with

desmethylastemizole, including personal protective equipment (PPE), spill cleanup materials,

and empty containers, should also be treated as hazardous waste.

Key Principle: Always manage unknown or unclassified chemical waste as hazardous to

ensure the highest level of safety and compliance.

Personal Protective Equipment (PPE)
Before handling desmethylastemizole waste, all personnel must be equipped with the

following PPE:

Eye Protection: Tightly fitting safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to

use and changed immediately if contaminated.

Body Protection: A lab coat or chemical-resistant apron. For larger quantities or in the event

of a spill, impervious clothing may be necessary.

Respiratory Protection: In cases of potential aerosolization or dust generation, a NIOSH-

approved respirator is required.

Step-by-Step Disposal Protocol
The recommended method for the disposal of desmethylastemizole is incineration by a

licensed hazardous material disposal company.[1] Flushing this chemical down the drain or

discarding it with regular trash is strictly prohibited to prevent environmental contamination.

Step 1: Waste Segregation

At the point of generation, immediately segregate desmethylastemizole waste from non-

hazardous laboratory trash.

Use dedicated, clearly marked containers for solid and liquid desmethylastemizole waste.

Step 2: Containerization

Solid Waste: Place solid desmethylastemizole, contaminated labware (e.g., pipette tips,

vials), and contaminated PPE into a designated, leak-proof, and puncture-resistant

hazardous waste container.

Liquid Waste: Collect solutions containing desmethylastemizole in a designated, sealed,

and shatter-proof container designed for liquid hazardous waste. Ensure the container

material is compatible with the solvent used.

Never mix incompatible waste streams.

Step 3: Labeling

Clearly label all waste containers with the words "Hazardous Waste."
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The label must include:

The chemical name: "Desmethylastemizole"

The concentration (if in solution).

The date of accumulation.

The associated hazards (e.g., "Toxic," "Handle with Care").

Step 4: Storage

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure secondary containment is in place to capture any potential leaks.

Step 5: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Maintain accurate records of the amount of desmethylastemizole discarded, the date of

disposal, and the container in which it was placed.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

Restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear appropriate PPE before attempting to clean the spill.

Contain and Clean:
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For solid spills: Carefully sweep or vacuum the material, avoiding dust generation. Place

the collected material into a labeled hazardous waste container.

For liquid spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Place the absorbent material into a sealed container for disposal as hazardous waste.

Decontaminate: Wash the spill site with soap and water after the material has been removed.

Seek Medical Attention: In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash off with soap and plenty of water.

Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet (SDS) to the attending physician.[1]

Data Presentation
Property Value

Chemical Name

4-[2-[4-[[1-[(4-Fluorophenyl)methyl]-1H-

benzimidazol-2-yl]amino]-1-

piperidinyl]ethyl]phenol

Molecular Formula C₂₇H₂₉FN₄O

CAS Number 73736-50-2

Recommended Disposal
Incineration by a licensed hazardous material

disposal company.

Prohibited Disposal
Do not dispose of in regular trash or flush down

the drain.

Incompatibilities Strong oxidizing agents.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of desmethylastemizole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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